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Compound of Interest

Compound Name: 3-(Diethylamino)-4-methylphenol

Cat. No.: B12507900

An In-depth Technical Guide on the Safety and Handling of 3-(Diethylamino)-4-methylphenol

This document provides a comprehensive overview of the safety and handling protocols for 3-
(Diethylamino)-4-methylphenol, intended for researchers, scientists, and drug development
professionals. It covers hazard identification, protective measures, emergency procedures, and
chemical properties to ensure safe laboratory practices.

Chemical Identification and Physical Properties

3-(Diethylamino)-4-methylphenol is an aromatic compound used in chemical synthesis.
Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference
CAS Number 6265-08-3
Molecular Formula C11H17NO
Molecular Weight 179.26 g/mol
Liquid or Semi-Solid or Solid or
Appearance
Lump
Room temperature, in a dark
Storage Temperature place under an inert
atmosphere
Purity >98%
DBDSFGCFMKANAS-
INChl Key

UHFFFAOYSA-N

Hazard Identification and Classification

This chemical is classified as hazardous. The following table summarizes its GHS
classification, which dictates the necessary precautionary measures.
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GHS
o Code Description Pictogram Signal Word
Classification
o . GHSO07
Acute Toxicity, Harmful if ] )
H302 (Exclamation Warning
Oral swallowed
Mark)
o _ GHSO07
Acute Toxicity, Harmful in ) )
H312 ) ) (Exclamation Warning
Dermal contact with skin
Mark)
_ GHSO07
) o Causes skin ] )
Skin Irritation H315 o (Exclamation Warning
irritation
Mark)
. GHSO07
o Causes serious ] )
Eye Irritation H319 S (Exclamation Warning
eye irritation
Mark)
o _ GHSO07
Acute Toxicity, Harmful if ) )
) H332 ] (Exclamation Warning
Inhalation inhaled
Mark)
Specific target May cause GHSO07
organ toxicity — H335 respiratory (Exclamation Warning

single exposure

irritation

Mark)

Source:

The logical workflow for identifying and responding to these hazards is crucial for laboratory

safety.

Hazard Identification

H319: Causes serious eye irritation H335: May cause respiratory irritation

H302: Harmful if swallowed

H312: Harmful in contact with skin

H332: Harmful if inhaled

H315: Causes skin irritation
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Figure 1: Hazard ldentification and Response Workflow.

Toxicological Information

The primary health hazards are related to acute toxicity upon ingestion, skin contact, or
inhalation, as well as irritation to the skin, eyes, and respiratory system. No quantitative
toxicological data, such as LD50 or LC50 values, were available in the consulted resources. As
with related phenolic and amine compounds, it should be treated as toxic.[1]

Experimental and Handling Protocols
Safe Handling

Proper handling procedures are essential to minimize exposure.

» Engineering Controls: Handle the substance in a well-ventilated area, preferably within a
chemical fume hood.[2] Eyewash stations and safety showers must be readily accessible.[3]

» Handling Practices: Avoid contact with skin, eyes, and clothing.[2] Prevent the formation of
dust or aerosols. Do not eat, drink, or smoke in the handling area.[3] Wash hands thoroughly
after handling.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep
the substance in a dark place and under an inert atmosphere to maintain stability.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for preventing exposure. The required level of
protection depends on the specific laboratory procedure and exposure potential.
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- Safety Glasses with Side Shields - Chemical Goggles & Face Shield
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Figure 2: Personal Protective Equipment (PPE) Selection Logic.

+ Eye and Face Protection: Wear safety glasses with side shields or chemical goggles.[6][7] A
face shield should be used in situations with a high potential for splashing.[7][8]

« Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[4]
Contaminated clothing should be removed and washed before reuse.[3]

+ Respiratory Protection: If ventilation is insufficient or if working with heated material or
creating aerosols, use a NIOSH-approved respirator with an appropriate cartridge for organic
vapors.[7][9][10]

Emergency Procedures
First Aid Measures

Immediate action is required in case of exposure.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b12507900?utm_src=pdf-body-img
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
http://angenechemical.com/sds/4402-32-8.pdf
https://www.fishersci.com/store/msds?partNumber=AC146631000&countryCode=US&language=en
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://cameochemicals.noaa.gov/chemical/20614
https://cameochemicals.noaa.gov/chemical/20228
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12507900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Protocol Reference

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o ) ) [2][3]
respiration. Seek immediate

medical attention.

Immediately wash off with
soap and plenty of water while

Skin Contact removing all contaminated [3][11]
clothing. If skin irritation

occurs, get medical advice.

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses, if present and
Eye Contact ] o [3][11]
easy to do. Continue rinsing. If
eye irritation persists, seek

medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , (2131141
unconscious person. Call a
poison control center or doctor

immediately.

Accidental Release Measures

A systematic approach is necessary to safely manage spills.
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Spill Detected

Evacuate and Secure Area
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'

Don Appropriate PPE
(See Figure 2)

'

Contain Spill with Inert Material

'

For Solids: Dampen and Sweep Up
Place in Labeled Container

'

Decontaminate Spill Area

'

Dispose of Waste According to
Regulations

Click to download full resolution via product page

Figure 3: Accidental Spill Response Workflow.

o Personal Precautions: Ensure adequate ventilation and wear the appropriate personal
protective equipment.[3]
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e Environmental Precautions: Prevent the chemical from entering drains, surface water, or the
sanitary sewer system.[2][3]

o Containment and Cleanup: For solid spills, dampen the material with a suitable solvent like
ethanol to avoid dust formation, then sweep or shovel it into a suitable, closed container for
disposal.[1][12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[3][4]

o Specific Hazards: Combustion may produce irritating and toxic gases, including carbon
oxides and nitrogen oxides.[2]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Stability and Reactivity

Understanding the chemical's stability and reactivity is key to preventing hazardous reactions.
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Parameter Description Reference

As a phenol and an amine, it

can act as a weak acid and a

base. Amines are incompatible
Reactivity with isocyanates, peroxides, [1][12]

and acid halides. Phenols are

incompatible with strong

reducing agents and bases.

Stable under recommended
Chemical Stability storage conditions (cool, dry,

dark, inert atmosphere).[2]

Excess heat, dust formation,

and exposure to incompatible
Conditions to Avoid materials.[2] The compound

may be sensitive to prolonged

air exposure.[1]

Strong oxidizing agents, strong
) ) bases, acid chlorides, acid
Incompatible Materials ] [L1[21[91[12]
anhydrides, and strong

reducing agents.

Thermal decomposition can
Hazardous Decomposition release irritating and toxic [2]

gases and vapors.

Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable federal, state, and local
environmental regulations. Dispose of the contents and container at an approved waste
disposal plant.[3] Do not dispose of it via the sanitary sewer.[3]

This guide summarizes the critical safety and handling information for 3-(Diethylamino)-4-
methylphenol based on available data. Adherence to these protocols is essential for
minimizing risk in a research and development setting.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://cameochemicals.noaa.gov/chemical/20361
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Diethylamino_phenol
https://www.fishersci.com/store/msds?partNumber=AC109485000&productDescription=4-CHLORO-3-METHYLPHENOL%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109485000&productDescription=4-CHLORO-3-METHYLPHENOL%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20361
https://cameochemicals.noaa.gov/chemical/20361
https://www.fishersci.com/store/msds?partNumber=AC109485000&productDescription=4-CHLORO-3-METHYLPHENOL%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20614
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Diethylamino_phenol
https://www.fishersci.com/store/msds?partNumber=AC109485000&productDescription=4-CHLORO-3-METHYLPHENOL%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146631000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146631000&countryCode=US&language=en
https://www.benchchem.com/product/b12507900?utm_src=pdf-body
https://www.benchchem.com/product/b12507900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12507900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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